Cas no 2091247-46-8 (3-bromo-4-fluoro-5-methylbenzamide)

• Product Name: 3-bromo-4-fluoro-5-methylbenzamide
• CAS No: 2091247-46-8
• MF: C₈H₇BrFNO
• MW: 232.049684762955
• CID: 6780767
• Update Time: 2025-07-17

3-bromo-4-fluoro-5-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-fluoro-5-methylbenzamide

• Inchi： 1S/C8H7BrFNO/c1-4-2-5(8(11)12)3-6(9)7(4)10/h2-3H,1H3,(H2,11,12)
• InChI Key： BEBQKXRGMXSMHQ-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)C(F)=C(Br)C=1)(=O)N

Additional information on 3-bromo-4-fluoro-5-methylbenzamide

Introduction to 3-bromo-4-fluoro-5-methylbenzamide (CAS No. 2091247-46-8)

3-bromo-4-fluoro-5-methylbenzamide, identified by its Chemical Abstracts Service (CAS) number 2091247-46-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of bromine, fluorine, and methyl substituents on the benzene ring introduces unique electronic and steric properties, making it a valuable scaffold for designing novel molecules with potential biological activity.

The structural features of 3-bromo-4-fluoro-5-methylbenzamide contribute to its versatility in synthetic chemistry. The bromine atom at the 3-position and the fluorine atom at the 4-position are particularly noteworthy, as they can participate in various chemical transformations, including cross-coupling reactions, which are widely employed in drug discovery. The methyl group at the 5-position further modulates the electronic distribution of the molecule, influencing its reactivity and interactions with biological targets.

In recent years, there has been a surge in interest regarding heterocyclic compounds derived from benzamide structures due to their demonstrated efficacy in modulating various biological pathways. 3-bromo-4-fluoro-5-methylbenzamide has been explored as a precursor in the synthesis of more complex molecules designed to interact with specific enzymes or receptors. Its halogenated aromatic core makes it an attractive candidate for further derivatization, enabling researchers to fine-tune its pharmacological properties.

One of the most compelling aspects of 3-bromo-4-fluoro-5-methylbenzamide is its potential application in the development of therapeutic agents. Researchers have leveraged its structural motifs to design compounds with activity against a range of targets, including kinases, transcription factors, and other enzymes implicated in diseases such as cancer and inflammation. The fluorine substituent, in particular, has been shown to enhance metabolic stability and binding affinity in drug candidates, making it a preferred choice for medicinal chemists.

The synthesis of 3-bromo-4-fluoro-5-methylbenzamide typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation of pre-existing aromatic systems followed by amide bond formation. The bromination step often employs reagents such as N-bromosuccinimide (NBS) or bromine gas, while the introduction of fluorine can be accomplished through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

Recent advances in synthetic methodologies have enabled more efficient and scalable production of 3-bromo-4-fluoro-5-methylbenzamide, facilitating its use in both academic research and industrial applications. For instance, transition-metal-catalyzed reactions have emerged as powerful tools for introducing functional groups with high precision. These methods not only improve reaction efficiency but also minimize byproduct formation, making them environmentally favorable.

The biological evaluation of 3-bromo-4-fluoro-5-methylbenzamide has revealed several promising leads. In vitro studies have demonstrated its ability to inhibit certain enzymatic activities relevant to disease pathways. For example, derivatives of this compound have shown inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, modifications to the benzamide core have led to compounds with anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes.

One notable area of research involves using 3-bromo-4-fluoro-5-methylbenzamide as a building block for developing small molecule inhibitors of protein-protein interactions (PPIs). PPIs play a pivotal role in numerous cellular processes, and inhibiting these interactions has emerged as a viable strategy for treating complex diseases. The rigid aromatic structure of 3-bromo-4-fluoro-5-methylbenzamide provides an ideal platform for designing molecules that can disrupt specific PPIs without affecting other biological pathways.

The impact of computational chemistry on the study of 3-bromo-4-fluoro-5-methylbenzamide cannot be overstated. Molecular modeling techniques have allowed researchers to predict binding affinities and optimize molecular structures before experimental synthesis. This approach not only saves time and resources but also enhances the likelihood of identifying lead compounds with desired pharmacological properties. Furthermore, virtual screening methods have been employed to identify potential binding sites on target proteins, guiding the design of more effective inhibitors.

In conclusion,3-bromo-4-fluoro-5-methylbenzamide (CAS No. 2091247-46-8) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications. Its role as a precursor in drug discovery underscores the importance of well-designed molecular scaffolds in developing novel treatments for human diseases. As research continues to uncover new synthetic strategies and biological targets,3-bromo-4-fluoro-5-methylbenzamide is poised to remain at the forefront of medicinal chemistry innovation.